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Compound of Interest

Compound Name: Lithium hydride

Cat. No.: B107721 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on safely managing the pyrophoric nature of lithium hydride (LiH)

dust. Lithium hydride is a highly reactive compound that can ignite spontaneously in air,

particularly in the presence of moisture.[1][2] Strict adherence to safety protocols is crucial to

prevent fires, explosions, and exposure hazards.

Frequently Asked Questions (FAQs)
Q1: What makes lithium hydride dust pyrophoric?

A1: Lithium hydride (LiH) is a strong reducing agent that reacts exothermically with water,

including ambient moisture in the air.[2][3] This reaction produces flammable hydrogen gas and

caustic lithium hydroxide.[1][3] The heat generated from this reaction can be sufficient to ignite

the hydrogen gas, leading to a fire or explosion, especially with finely powdered LiH which has

a large surface area.[3][4] LiH dust clouds in the air can be explosive on contact with a flame,

heat, or oxidizing materials.[3]

Q2: What are the primary hazards associated with lithium hydride dust?

A2: The primary hazards include:

Pyrophoricity: Spontaneous ignition in moist air.[1][2]
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Fire and Explosion: Formation of explosive airborne dust clouds and the evolution of

flammable hydrogen gas upon contact with water or moisture.[3][4]

Chemical Burns: LiH reacts with moisture on the skin, eyes, or respiratory tract to form

corrosive lithium hydroxide, which can cause severe burns.[3][4]

Inhalation Toxicity: Inhalation of LiH dust can irritate the respiratory tract and may cause

pulmonary edema.[4]

Q3: What are the proper storage conditions for lithium hydride?

A3: Lithium hydride must be stored in a cool, dry, well-ventilated area, away from sources of

ignition and incompatible materials.[5][6] It should be kept in tightly sealed containers under an

inert atmosphere, such as dry argon or helium.[1][4] Some commercial grades are transported

in oil.[1] Storage areas should not have drain or sewer access.[4][5]

Q4: What personal protective equipment (PPE) is required when handling LiH dust?

A4: A comprehensive PPE ensemble is mandatory and includes:

Eye/Face Protection: Tightly fitting safety goggles and a face shield.[4][5]

Skin Protection: Fire/flame resistant and impervious clothing, including a lab coat and full-

length pants.[4][5] Butyl rubber gloves are recommended.[5][7]

Respiratory Protection: A full-face respirator with an appropriate particulate filter (N100,

R100, or P100) should be used if exposure limits are exceeded or if dust is generated.[5][6]

[8][9]

Footwear: Non-sparking safety footwear.[10]

Troubleshooting Guides
Scenario 1: Small LiH Dust Spill in a Controlled
Environment (e.g., Fume Hood)
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Problem Immediate Action Cleanup Procedure Prevention

A small amount of LiH

dust has spilled inside

a chemical fume

hood.

1. Ensure the fume

hood sash is as low

as possible. 2. Alert

personnel in the

immediate area. 3.

Eliminate all ignition

sources.[3][10] 4.

Ensure proper PPE is

worn.[5]

1. Do NOT use water

or any liquid to clean

the spill.[3] 2. Cover

the spill with a dry,

non-combustible

material like dry sand,

dry earth, or

powdered dolomite.[3]

[4][5] 3. Carefully

sweep the mixture into

a dry, labeled

container for

hazardous waste

disposal.[5] Use

spark-proof tools.[7] 4.

The container must be

sealed and stored

under an inert

atmosphere.[11]

- Handle LiH dust in a

designated area within

a fume hood. - Use

the smallest practical

quantities.[12] - Keep

a container of dry

sand or other

appropriate absorbent

readily available.

Scenario 2: LiH Dust Fire
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Problem Immediate Action Fire Suppression Post-Fire Actions

Lithium hydride dust

has ignited.

1. Alert everyone in

the laboratory and

activate the fire alarm.

2. Evacuate the area

immediately. For large

fires, consider an

initial evacuation of

800 meters (1/2 mile)

in all directions.[3] 3. If

trained and it is safe

to do so, proceed with

extinguishing the fire.

1. DO NOT USE

WATER, CARBON

DIOXIDE, FOAM, OR

HALOGENATED

AGENTS.[3][10]

These will react

violently with burning

LiH. 2. For small fires,

smother with a Class

D fire extinguisher

(containing agents like

Lith-X), dry graphite,

or ground dolomite-

based dry chemical

extinguishers.[3] Dry

sand can also be

used, but may

explode if not

completely dry.[1] 3.

For large fires, it may

be best to let the fire

burn while preventing

it from spreading and

withdraw from the

area.[3]

- Once the fire is

extinguished, be

aware that LiH may

re-ignite.[3][8] - Allow

the material to cool

completely before

cleanup. - Treat the

residue as hazardous

waste and dispose of

it according to

institutional and

regulatory guidelines.

Data Presentation
Table 1: Key Properties of Lithium Hydride
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Property Value Reference

Molecular Formula LiH

Molar Mass 7.95 g/mol [1]

Appearance Colorless to gray solid [1]

Melting Point 688.7 °C (1,271.7 °F) [1]

Autoignition Temperature 200 °C (392 °F) [7][10]

Water Solubility Reacts violently [1]

Table 2: Recommended Fire Extinguishing Agents for LiH Dust Fires

Extinguishing Agent Suitability Notes

Class D Extinguisher (e.g.,

Lith-X)
Highly Recommended

Specifically designed for

combustible metal fires.[3]

Dry Graphite Recommended
Smothers the fire by excluding

oxygen.[3]

Ground Dolomite Recommended
Functions as a smothering

agent.[3]

Dry Sand Use with Caution

Can be effective, but must be

completely dry to prevent a

violent reaction.[1]

Water, Carbon Dioxide, Foam,

Halogenated Agents
DO NOT USE

React violently with burning

lithium hydride.[3][10]

Experimental Protocols
Protocol 1: Safe Weighing and Transfer of Lithium Hydride Dust

Preparation:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Lithium_hydride
https://en.wikipedia.org/wiki/Lithium_hydride
https://en.wikipedia.org/wiki/Lithium_hydride
https://pim-resources.coleparmer.com/sds/88204-20msds.pdf
https://datasheets.scbt.com/sc-250259.pdf
https://en.wikipedia.org/wiki/Lithium_hydride
https://cameochemicals.noaa.gov/chemical/996
https://cameochemicals.noaa.gov/chemical/996
https://cameochemicals.noaa.gov/chemical/996
https://en.wikipedia.org/wiki/Lithium_hydride
https://cameochemicals.noaa.gov/chemical/996
https://datasheets.scbt.com/sc-250259.pdf
https://www.benchchem.com/product/b107721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the work area (preferably a glove box or a chemical fume hood) is clean, dry, and

free of combustible materials.[12]

Assemble all necessary equipment: spark-proof spatula, anti-static weighing dish, and a

pre-dried, tared reaction vessel under an inert atmosphere.

Don all required personal protective equipment (PPE).

Inert Atmosphere:

If using a glove box, ensure the atmosphere is inert (e.g., argon or nitrogen) and the

moisture level is low.

If using a fume hood, work under a continuous flow of an inert gas directed at the handling

area to minimize contact with air and moisture.

Transfer:

Slowly and carefully open the LiH storage container inside the inert environment.

Using a spark-proof spatula, transfer a small, approximate amount of LiH dust to the anti-

static weighing dish.

Quickly and carefully add the weighed LiH dust to the reaction vessel.

Securely close the LiH storage container and the reaction vessel.

Cleanup:

Decontaminate the spatula and weighing dish according to your institution's standard

operating procedures for reactive materials. This may involve quenching with a less

reactive solvent in a controlled manner.

Clean the work area, ensuring no residual LiH dust remains.

Mandatory Visualizations
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LiH Dust Spill Detected

Is there a fire?

Small spill in fume hood?

No

Follow Fire Protocol:
- Activate alarm

- Evacuate
- Use Class D extinguisher

Yes

Large Spill Procedure

No

Small Spill Cleanup:
1. Cover with dry sand/dolomite
2. Sweep into labeled container
3. Dispose as hazardous waste

Yes

Evacuate and Call Emergency Response

Click to download full resolution via product page

Caption: Troubleshooting flowchart for a lithium hydride dust spill.
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Prepare to Handle LiH Dust

Personal Protective Equipment Check

Full-face Respirator
(N100/R100/P100)

Flame-Resistant Lab Coat
& Full-Length Pants Butyl Rubber Gloves Safety Goggles & Face Shield

Proceed with Experiment

Click to download full resolution via product page

Caption: Required personal protective equipment workflow for handling LiH dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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